Mercuric nitrate

Specification

• CAS No.: 10045-94-0
• Molecular Formula: HgN2O6; Hg(NO3)2; HgN2O6
• Molecular Weight: 324.6 g/mol
• IUPAC Name: mercury(2+);dinitrate
• Standard InChI: InChI=1S/Hg.2NO3/c;2*2-1(3)4/q+2;2*-1
• Standard InChI Key: ORMNPSYMZOGSSV-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Hg+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Hg+2]
• Colorform: White or slightly yellow crystal powder; Deliquescent crystalline; White granules or crystalline powder; colorless, rhombic crystals.
• Melting Point: 79 °C

Introduction

Chemical Composition and Structure

Mercuric nitrate is an inorganic mercury salt with the chemical formula Hg(NO₃)₂. It most commonly exists in its monohydrate form (Hg(NO₃)₂·H₂O) in laboratory and commercial settings. The compound features mercury in its +2 oxidation state bonded to two nitrate ions, forming a crystalline solid. As a mercury salt, it belongs to the category of heavy metal compounds with distinctive chemical behavior and applications.

Physical Properties

Mercury(II) nitrate monohydrate typically appears as a white to pale yellowish crystalline solid at room temperature. It demonstrates high solubility in water and certain organic solvents, which contributes to its utility in various chemical processes. The compound exhibits the characteristic properties of mercury salts, including its ability to form complexes with various ligands and its behavior as a strong oxidizing agent.

Chemical Characteristics

The chemical behavior of mercuric nitrate is dominated by the mercury(II) ion, which readily participates in various reactions:

• It acts as a strong oxidizing agent

• Forms precipitates with halides and sulfides

• Participates in complex formation with numerous ligands

• Exhibits acidic behavior in aqueous solutions due to hydrolysis

Applications in Scientific Research

Mercury(II) nitrate monohydrate serves as an essential reagent across multiple scientific disciplines, demonstrating its versatility and importance in research settings.

Analytical Chemistry Applications

In analytical chemistry, mercuric nitrate functions as a crucial reagent for the detection and quantification of halides and sulfides. Its strong oxidizing properties and ability to form characteristic precipitates make it valuable in qualitative and quantitative analysis protocols. The compound enables sensitive detection methods that continue to be relevant in certain specialized analytical procedures.

Organic Synthesis

Mercuric nitrate plays a significant role in organic synthesis, particularly in the preparation of organomercury compounds. These mercury-containing organic derivatives have applications in pharmaceutical intermediates and specialized chemical synthesis pathways. The compound facilitates selective transformations that might be challenging to achieve through alternative reagents.

One notable application is in the synthesis of phenyl mercuric nitrate, where mercuric salts serve as precursors in multi-step synthetic procedures. This synthesis typically involves reacting mercuric compounds with benzene derivatives under specific conditions to produce organomercury compounds with unique properties.

Catalytic Applications

In laboratory research settings, mercuric nitrate functions as a catalyst in certain reactions, facilitating the production of complex molecules in controlled environments. This catalytic activity contributes significantly to the development of new materials and specialty chemicals with specific properties and functions.

Environmental scientists utilize mercuric nitrate in studies assessing mercury contamination in ecosystems. The compound serves as a reference material and model contaminant for developing and testing remediation strategies for environments affected by mercury pollution. This research is critical for addressing mercury-related environmental challenges and protecting ecosystem health.

Educational Applications

Educational institutions employ mercuric nitrate in chemistry laboratories to demonstrate chemical reactions and the properties of transition metals. These educational applications provide students with controlled exposure to the principles of coordination chemistry, oxidation-reduction reactions, and analytical techniques involving heavy metals.

Hazard Type	Classification	Hazard Statement Code
Oral Toxicity	Category 2 (Highly Toxic)	H300
Inhalation Toxicity	Category 2 (Highly Toxic)	H330
Dermal Toxicity	Category 1 (Fatal)	H310
Target Organ Toxicity (Repeated Exposure)	Category 2	H373
Acute Aquatic Toxicity	Category 1 (Very toxic)	H400
Chronic Aquatic Toxicity	Category 1 (Very toxic)	H410

These classifications highlight the extreme toxicity of mercuric nitrate through multiple exposure routes. Even small amounts can cause serious health effects, with particular concerns for nervous system, kidney, and liver damage.

Environmental Concerns

The environmental hazards associated with mercuric nitrate are particularly significant. Its classification as both an acute and chronic aquatic toxicant reflects its potential to cause severe and lasting damage to aquatic ecosystems even at low concentrations. Mercury compounds bioaccumulate in the food chain, potentially leading to widespread ecological damage and secondary exposure to humans and wildlife.

Synthesis Methods

Industrial Production

Industrial production of mercuric nitrate typically involves the reaction of elemental mercury or mercury(II) oxide with concentrated nitric acid under controlled conditions. The resulting product undergoes purification steps to remove impurities and achieve the desired specifications.

Laboratory Synthesis

In laboratory settings, mercuric nitrate can be synthesized through careful reaction protocols. While the search results don't provide detailed information about direct mercuric nitrate synthesis, they do offer insights into related processes.

For instance, in the synthesis of phenyl mercuric nitrate, mercuric salts serve as starting materials in multi-step processes. The patent information suggests that various mercury compounds can be converted to mercuric nitrate through appropriate chemical transformations, indicating the versatility of mercury chemistry in laboratory synthesis.

Regulatory Status

Given the established toxicity of mercury compounds, mercuric nitrate is subject to stringent regulations governing its production, use, transportation, storage, and disposal. These regulations aim to protect human health and the environment from potential mercury exposure.

International Regulations

Mercury compounds, including mercuric nitrate, fall under the purview of international agreements aimed at reducing mercury use and emissions globally. These regulatory frameworks recognize the persistent, bioaccumulative, and toxic nature of mercury compounds.

Research and Industrial Use Guidelines

Research and industrial applications of mercuric nitrate must comply with relevant safety standards and environmental regulations. As indicated in the Sigma-Aldrich safety data sheet, mercuric nitrate is identified for "Scientific research and development" and as a "Reagent for analysis", highlighting its specialized applications while acknowledging the need for proper safety protocols.

Current Research Directions

Despite the toxicity concerns associated with mercury compounds, mercuric nitrate continues to feature in specialized research applications where its unique properties provide significant benefits.

Analytical Method Development

Researchers continue to refine analytical methods utilizing mercuric nitrate, focusing on enhancing sensitivity and specificity while minimizing the amounts used. These efforts aim to maintain the analytical capabilities provided by mercuric nitrate while addressing safety and environmental concerns.

Environmental Remediation Studies

The use of mercuric nitrate in environmental studies contributes to the development of effective remediation strategies for mercury-contaminated sites. By understanding the behavior of mercury compounds in different environmental matrices, researchers can design targeted approaches for reducing mercury pollution and its impacts.

Material Science Applications

In material science, mercuric nitrate serves as a precursor or reagent in the synthesis of specialized materials with unique properties. These applications typically focus on contained systems where mercury compounds remain bound in stable forms, minimizing exposure risks while leveraging the distinctive chemical properties of mercury.